Cas no 2821088-67-7 (1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)ethan-1-one)

1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)ethan-1-one structure
2821088-67-7 structure
Product Name:1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)ethan-1-one
CAS No:2821088-67-7
MF:C5H6BrN3O
MW:204.024639606476
CID:6977670
PubChem ID:164902818
Update Time:2025-08-28

1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL25573101
    • ethanone, 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)-
    • 4-Acetyl-5-bromo-2-methyl-2H-1,2,3-triazole
    • ALBB-038687
    • 1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-yl)ethanone
    • 1-(5-BROMO-2-METHYL-2H-1,2,3-TRIAZOL-4-YL)ETHAN-1-ONE
    • MFCD33447350
    • 2821088-67-7
    • G91597
    • DB-372975
    • 1-(5-Bromo-2-methyl-2H-1,2,3-triazol-4-YL)ethan-1-one
    • Inchi: 1S/C5H6BrN3O/c1-3(10)4-5(6)8-9(2)7-4/h1-2H3
    • InChI Key: SQEZKFIFHFPWBW-UHFFFAOYSA-N
    • SMILES: BrC1C(C(C)=O)=NN(C)N=1

Computed Properties

  • Exact Mass: 202.96942Da
  • Monoisotopic Mass: 202.96942Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.8Ų
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